Cas no 5437-39-8 (4-Methyl-4-nitroheptanedioic acid)
4-Methyl-4-nitroheptanedioic acid is a nitro-substituted dicarboxylic acid derivative with potential applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring both a methyl and a nitro group at the 4-position of a heptanedioic acid backbone, offers versatility in chemical transformations, such as nucleophilic substitutions or reductions. The presence of two carboxylic acid groups enhances its utility as a bifunctional building block for polymer or coordination chemistry. This compound's well-defined reactivity profile makes it suitable for controlled synthetic pathways, particularly in the development of specialty chemicals or bioactive molecules. Its stability under standard conditions further supports handling and storage in laboratory settings.
5437-39-8 structure
Product Name:4-Methyl-4-nitroheptanedioic acid
CAS No:5437-39-8
MF:C8H13NO6
MW:219.191922903061
CID:372230
PubChem ID:226041
Update Time:2025-06-07
4-Methyl-4-nitroheptanedioic acid Chemical and Physical Properties
Names and Identifiers
-
- Heptanedioic acid,4-methyl-4-nitro-
- 4-Methyl-4-nitro-heptandisaeure
- 4-methyl-4-nitroheptanedioic acid
- 4-methyl-4-nitro-heptanedioic acid
- 4-Nitro-4-methyl-heptandisaeure
- 4-Nitro-4-methyl-pimelinsaeure
- MFCD18075202
- AKOS015998204
- WMU4CQH8W3
- NSC-16050
- DTXSID60969467
- heptanedioic acid, 4-methyl-4-nitro-
- QSVSXKWXZSDWIU-UHFFFAOYSA-N
- LS-08143
- 5437-39-8
- SCHEMBL15570883
- 4-methyl-4-nitroheptanedioicacid
- 4-Methyl-4-nitroheptanedioic acid
-
- Inchi: 1S/C8H13NO6/c1-8(9(14)15,4-2-6(10)11)5-3-7(12)13/h2-5H2,1H3,(H,10,11)(H,12,13)
- InChI Key: QSVSXKWXZSDWIU-UHFFFAOYSA-N
- SMILES: [O-][N+](C(C)(CCC(=O)O)CCC(=O)O)=O
Computed Properties
- Exact Mass: 220.08212
- Monoisotopic Mass: 219.07428713g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 120Ų
Experimental Properties
- PSA: 121.13
- LogP: 1.27460
4-Methyl-4-nitroheptanedioic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M130890-250mg |
4-Methyl-4-nitroheptanedioic acid |
5437-39-8 | 250mg |
$ 185.00 | 2022-06-04 | ||
| TRC | M130890-500mg |
4-Methyl-4-nitroheptanedioic acid |
5437-39-8 | 500mg |
$ 300.00 | 2022-06-04 | ||
| TRC | M130890-1000mg |
4-Methyl-4-nitroheptanedioic acid |
5437-39-8 | 1g |
$ 480.00 | 2022-06-04 | ||
| A2B Chem LLC | AG54277-500mg |
4-Methyl-4-nitroheptanedioic acid |
5437-39-8 | >95% | 500mg |
$412.00 | 2024-04-19 | |
| A2B Chem LLC | AG54277-1g |
4-Methyl-4-nitroheptanedioic acid |
5437-39-8 | >95% | 1g |
$439.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1737793-1g |
4-Methyl-4-nitroheptanedioic acid |
5437-39-8 | 98% | 1g |
¥1744.00 | 2024-05-09 |
4-Methyl-4-nitroheptanedioic acid Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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